Cas no 1257072-82-4 (2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine)

• Product Name: 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine
• CAS No: 1257072-82-4
• MF: C₈H₆ClF₂N
• MW: 189.589747905731
• MDL: MFCD26728422
• CID: 5096200
• PubChem ID: 83854829
• Update Time: 2026-03-02

2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7,7-difluoro-6,7-dihydro-5H-cyclopenta[b]pyridine
• 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine
• MFCD26728422
• 2-CHLORO-7,7-DIFLUORO-5H,6H,7H-CYCLOPENTA[B]PYRIDINE
• AS-79869
• CS-0120383
• SCHEMBL846418
• 2-chloro-7,7-difluoro-5H,6H-cyclopenta[b]pyridine
• starbld0028664
• SY322897
• D84855
• 1257072-82-4
• ITAHYILOUDNKBW-UHFFFAOYSA-N

• MDL： MFCD26728422
• Inchi： 1S/C8H6ClF2N/c9-6-2-1-5-3-4-8(10,11)7(5)12-6/h1-2H,3-4H2
• InChI Key： ITAHYILOUDNKBW-UHFFFAOYSA-N
• SMILES： C12C(F)(F)CCC1=CC=C(Cl)N=2

Computed Properties

• Exact Mass: 189.0156832g/mol
• Monoisotopic Mass: 189.0156832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine

Recent Advances in the Study of 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine (CAS: 1257072-82-4)

2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine (CAS: 1257072-82-4) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluorinated cyclopentapyridine scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a pharmacophore in drug discovery. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies.

The structural features of 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine, including the presence of both chloro and difluoro substituents, contribute to its reactivity and binding affinity toward various biological targets. Researchers have leveraged these properties to design and synthesize derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 2-position of the pyridine ring could significantly improve the compound's selectivity for specific kinase isoforms, thereby reducing off-target effects.

In addition to its role in kinase inhibitor development, 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine has been investigated for its potential in other therapeutic areas. A recent preprint on bioRxiv highlighted its utility in the synthesis of fluorinated analogs of known anticancer agents, where the introduction of fluorine atoms was shown to enhance metabolic stability and bioavailability. The study reported a 40% increase in plasma half-life for one of the derivatives compared to its non-fluorinated counterpart, underscoring the importance of this compound in modern drug design.

Another notable application of 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine is in the field of positron emission tomography (PET) tracer development. A 2024 paper in ACS Chemical Biology described the incorporation of this scaffold into a radiolabeled probe for imaging protein-protein interactions in vivo. The probe exhibited high target specificity and favorable pharmacokinetics, making it a valuable tool for studying disease mechanisms at the molecular level.

Despite these advances, challenges remain in the large-scale synthesis and optimization of 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine-based compounds. Current research efforts are focused on developing more efficient synthetic routes and exploring novel derivatization strategies to expand its utility. Collaborative initiatives between academia and industry are expected to accelerate progress in this area, with several patents filed in the past year covering new methodologies and applications.

In conclusion, 2-chloro-7,7-difluoro-5,6-dihydrocyclopenta[b]pyridine (CAS: 1257072-82-4) represents a versatile and valuable building block in contemporary drug discovery and chemical biology. Its unique structural attributes and demonstrated biological activities position it as a compound of significant interest for future research. Continued exploration of its potential, coupled with advances in synthetic chemistry and molecular design, is likely to yield further breakthroughs in the coming years.